4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• IUPAC Name: 5-[(4-benzylpiperidin-1-yl)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H25N3O2/c1-26-20-9-7-19(8-10-20)22-23-21(27-24-22)16-25-13-11-18(12-14-25)15-17-5-3-2-4-6-17/h2-10,18H,11-16H2,1H3
• InChI Key: NTFSTSOGNURJLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CN3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a compound that has been extensively studied due to its potential therapeutic applications. It is a piperidine derivative that contains an oxadiazole moiety and a benzyl group. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of 4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is not fully understood. However, it has been suggested that this compound may act as a modulator of neurotransmitter systems in the brain. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
In addition to its therapeutic effects, 4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. This compound has also been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine in lab experiments is its diverse range of therapeutic effects. This compound has been found to exhibit anticonvulsant, analgesic, anti-inflammatory, antidepressant, and anxiolytic properties. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for research on 4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine. One area of interest is its potential use as a treatment for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the mechanism of action of this compound and its effects on neurotransmitter systems in the brain. Finally, more research is needed to optimize the synthesis method of this compound to improve its yield and purity.

Scientific Research Applications

The potential therapeutic applications of 4-benzyl-1-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine have been investigated in several scientific studies. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, this compound has been found to exhibit antidepressant and anxiolytic effects.